Cas no 3705-62-2 (Benzene,1,1'-oxybis[3-(3-phenoxyphenoxy)-)

Benzene,1,1'-oxybis[3-(3-phenoxyphenoxy)- structure
3705-62-2 structure
Product Name:Benzene,1,1'-oxybis[3-(3-phenoxyphenoxy)-
CAS No:3705-62-2
MF:C36H26O5
MW:538.588650226593
CID:306674
PubChem ID:77296
Update Time:2025-04-19

Benzene,1,1'-oxybis[3-(3-phenoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-[oxybis(benzene-3,1-diyloxy)]bis(3-phenoxybenzene)
    • 1,1'-Oxybis(m-(m-phenoxyphenoxy)benzene)
    • Benzene, 1,1'-oxybis(3-(3-phenoxyphenoxy)-
    • NS00030150
    • 3705-62-2
    • bis(m-(m-phenoxy phenoxy)phenyl)ether
    • 1,1'-Oxybis[3-(3-phenoxyphenoxy)benzene]
    • EINECS 223-048-6
    • Benzene, 1,1'-oxybis[3-(3-phenoxyphenoxy)-
    • SCHEMBL1173869
    • Bis[m-(m-phenoxyphenoxy)phenyl] ether
    • DTXSID1063146
    • MTV49UT8Q8
    • Benzene,1,1'-oxybis[3-(3-phenoxyphenoxy)-
    • Inchi: 1S/C36H26O5/c1-3-11-27(12-4-1)37-29-15-7-17-31(23-29)39-33-19-9-21-35(25-33)41-36-22-10-20-34(26-36)40-32-18-8-16-30(24-32)38-28-13-5-2-6-14-28/h1-26H
    • InChI Key: RRVQXJQJDRLGGO-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C=1)OC1C=CC=C(C=1)OC1C=CC=CC=1)C1C=CC=C(C=1)OC1C=CC=C(C=1)OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 538.17808
  • Monoisotopic Mass: 538.178024
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 10
  • Complexity: 674
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2
  • XLogP3: 9.6

Experimental Properties

  • Color/Form: 透明黄色粘性液体 带有无气味
  • Density: 1.217
  • Boiling Point: 644.3 °C at 760 mmHg
  • Flash Point: 247.4 °C
  • Refractive Index: 1.635
  • PSA: 46.15
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